Cas no 656810-13-8 (Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-)

Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- structure
656810-13-8 structure
Product Name:Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
CAS No:656810-13-8
MF:C19H22O4
MW:314.375586032867
CID:397653
PubChem ID:71375508
Update Time:2025-04-19

Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
    • 4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde
    • DTXSID10798244
    • 656810-13-8
    • Inchi: 1S/C19H22O4/c20-16-17-8-10-19(11-9-17)23-15-5-13-21-12-4-14-22-18-6-2-1-3-7-18/h1-3,6-11,16H,4-5,12-15H2
    • InChI Key: WMNVFZYATKWIBU-UHFFFAOYSA-N
    • SMILES: O(CCCOC1C=CC=CC=1)CCCOC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 314.15186
  • Monoisotopic Mass: 314.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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